Cas no 1549-35-5 (Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16b)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16b)- (9CI)
• CAS No: 1549-35-5
• MF: C₂₄H₃₃FO₆
• MW: 436.51363158226
• CID: 189888
• PubChem ID: 102142
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-fluoro-11,17-dihydroxy-16-methyl-, (11b,16b)- (9CI)
• 9-fluoro-11beta,17,21-trihydroxy-16beta-methylpregn-4-ene-3,20-dione 21-acetate
• (11beta,16beta)-9-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregn-4-en-21-yl acetate
• 1549-35-5
• SCHEMBL10629617
• [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• EINECS 216-286-7
• NS00047601
• DTXSID10935091
• 9-Fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregn-4-en-21-yl acetate

• Inchi： 1S/C24H33FO6/c1-13-9-18-17-6-5-15-10-16(27)7-8-21(15,3)23(17,25)19(28)11-22(18,4)24(13,30)20(29)12-31-14(2)26/h10,13,17-19,28,30H,5-9,11-12H2,1-4H3/t13-,17-,18-,19-,21-,22-,23-,24-/m0/s1
• InChI Key： MOWWOWAMHCZEEC-QZIXMDIESA-N
• SMILES： F[C@@]12[C@@]3(C)CCC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)O)=O

Computed Properties

• Exact Mass: 436.22619
• Monoisotopic Mass: 436.22611693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.9